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Compound of Interest

Compound Name: 3',4'-Dimethoxyacetophenone

Cat. No.: B042557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3',4'-
Dimethoxyacetophenone (CAS No. 1131-62-0). The following sections detail the physical and

chemical properties, hazard identification, control measures, and emergency procedures to

ensure the safe use of this compound in a laboratory and drug development setting. All

quantitative data has been summarized in structured tables for ease of reference, and logical

workflows are visualized to guide researchers in best practices.

Section 1: Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 3',4'-
Dimethoxyacetophenone is fundamental to its safe handling. These properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C10H12O3 [1][2]

Molecular Weight 180.20 g/mol [1][2]

Appearance
White to pale yellow

solid/crystals
[1][3]

Melting Point 47-54 °C (lit.)

Boiling Point 286-288 °C (lit.)

Flash Point > 112 °C / > 233.6 °F [4]

Solubility
Insoluble in water. Soluble in

hot water and methanol.
[1][5]

Vapor Pressure 0.003 mmHg @ 25 °C (est) [1][3]

Section 2: Hazard Identification and GHS
Classification
3',4'-Dimethoxyacetophenone is classified as hazardous under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. Researchers must be aware of

these hazards to implement appropriate safety measures.

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if swallowed[2]

[4]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[2][4]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[6]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[6]

Signal Word: Warning[4]
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Primary Hazards:

Ingestion: Harmful if swallowed, may cause irritation of the digestive tract.[1][4]

Inhalation: May cause respiratory tract irritation.[1][6]

Skin Contact: May cause skin irritation.[1][6]

Eye Contact: Causes serious eye irritation.[4][6]

The toxicological properties of this substance have not been fully investigated.[1]

Section 3: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling
Wash hands and any exposed skin thoroughly after handling.[4][6]

Do not eat, drink, or smoke when using this product.[4][7]

Use with adequate ventilation and in a designated chemical fume hood.[1]

Avoid breathing dust, vapor, mist, or gas.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with skin, eyes, and clothing.[1]

Storage
Store in a tightly closed container.[1]

Keep in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]
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Protect from moisture, heat, and direct light.[5]

Section 4: Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 3',4'-
Dimethoxyacetophenone to prevent exposure.

PPE Type Specification Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][4]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure. Gloves must be

inspected prior to use and

disposed of in accordance with

good laboratory practices.

[1][8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements must be

followed.

[1][4]

Section 5: Emergency Procedures
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In the event of an emergency, follow these established protocols.

First-Aid Measures
Exposure Route First-Aid Protocol Reference

Ingestion

If swallowed, call a POISON

CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water.

[1][4]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[1][6]

Skin Contact

Wash off immediately with

soap and plenty of water for at

least 15 minutes while

removing all contaminated

clothing and shoes. If skin

irritation occurs, get medical

advice/attention.

[1][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[4][6]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Unsuitable Extinguishing Media: No information available.[4]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated by thermal decomposition or combustion.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation. Avoid dust formation.[4][8]

Environmental Precautions: Should not be released into the environment. Prevent spillage

from entering drains, sewers, or water courses.[4][9]

Methods for Containment and Cleaning Up:

Minor Spills: Use dry clean up procedures. Sweep up or vacuum up material and place it

into a suitable, labeled disposal container.[9]

Major Spills: Clear the area of personnel and move upwind. Alert the fire brigade. Control

personal contact by using protective equipment.[9]

Section 6: Visualized Workflows
To further aid in the safe handling of 3',4'-Dimethoxyacetophenone, the following diagrams

illustrate key logical and experimental workflows.
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Hazard Identification and Control Workflow

Hazard Assessment

Control Measures

Safe Handling & Storage

Identify Chemical:
3',4'-Dimethoxyacetophenone

Review Safety Data Sheet (SDS)

Identify Hazards:
- Harmful if swallowed

- Causes serious eye irritation
- May cause skin/respiratory irritation

Engineering Controls:
- Chemical Fume Hood
- Adequate Ventilation

Implement Controls

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Safety Training

Implement Controls

Personal Protective Equipment (PPE):
- Safety Goggles

- Gloves
- Lab Coat

Implement Controls

Follow Handling Procedures:
- Avoid dust generation

- No eating/drinking

Use During Handling

Proper Storage:
- Tightly closed container

- Cool, dry, well-ventilated area

After Use

Click to download full resolution via product page

Caption: Hazard Identification and Control Workflow for 3',4'-Dimethoxyacetophenone.
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Accidental Spill Response Workflow

Minor Spill Cleanup

Major Spill Response

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Risk
(Minor vs. Major)

Don Appropriate PPE:
- Respirator (if needed)

- Goggles, Gloves, Lab Coat

If safe to proceed

Alert Emergency Response Team
(e.g., EH&S)

Major Spill

Cover with absorbent material
(if liquid) or gently sweep up (if solid)

Minor Spill

Collect waste into a
-labeled hazardous waste container

Decontaminate spill area

Spill Cleanup Complete

Secure the area
Prevent entry

Await arrival of
trained responders

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of 3',4'-Dimethoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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